Cas no 5350-81-2 (Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester)

• Product Name: Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
• CAS No: 5350-81-2
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 383068
• PubChem ID: 219154
• Update Time: 2025-04-19

Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
• tert-butyl 2,2-diphenylacetate
• 2-methyl-2-propyl diphenylacetate
• AC1L565J
• AC1Q5XJH
• AR-1L6063
• CTK4J8270
• diphenyl-acetic acid tert-butyl ester
• Diphenylessiggsaeure-tert-butylester
• Diphenyl-essigsaeure-tert-butylester
• NSC68
• SureCN7043298
• tert-butyl diphenylacetate
• DIPHENYLACETIC ACID, TERT-BUTYL ESTER
• 5350-81-2
• NSC-68
• DTXSID80276948
• SCHEMBL7043298

• Inchi： 1S/C18H20O2/c1-18(2,3)20-17(19)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16H,1-3H3
• InChI Key： HPPHTROHWKIVFA-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3